Cas no 78439-51-7 (2-(1H-1,3-benzodiazol-2-yl)-N'-(1E)-1-phenylethylideneacetohydrazide)

• Product Name: 2-(1H-1,3-benzodiazol-2-yl)-N'-(1E)-1-phenylethylideneacetohydrazide
• CAS No: 78439-51-7
• MF: C₁₇H₁₆N₄O
• MW: 292.335143089294
• CID: 6215995
• PubChem ID: 17028397
• Update Time: 2025-08-04

2-(1H-1,3-benzodiazol-2-yl)-N'-(1E)-1-phenylethylideneacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-2-yl)-N'-(1E)-1-phenylethylideneacetohydrazide
• 2-(1H-benzimidazol-2-yl)-N'-[(1E)-1-phenylethylidene]acetohydrazide
• 78439-51-7
• (E)-2-(1H-benzo[d]imidazol-2-yl)-N'-(1-phenylethylidene)acetohydrazide
• AKOS002326306
• 2-(1H-benzimidazol-2-yl)-N-[(E)-1-phenylethylideneamino]acetamide
• F1243-0183

• Inchi： 1S/C17H16N4O/c1-12(13-7-3-2-4-8-13)20-21-17(22)11-16-18-14-9-5-6-10-15(14)19-16/h2-10H,11H2,1H3,(H,18,19)(H,21,22)/b20-12+
• InChI Key： BSEPQBXMHRCXAZ-UDWIEESQSA-N
• SMILES： O=C(CC1=NC2C=CC=CC=2N1)N/N=C(\C)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 292.13241115g/mol
• Monoisotopic Mass: 292.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-(1H-1,3-benzodiazol-2-yl)-N'-(1E)-1-phenylethylideneacetohydrazide

Professional Introduction to Compound with CAS No. 78439-51-7 and Product Name: 2-(1H-1,3-benzodiazol-2-yl)-N'-(1E)-1-phenylethylideneacetohydrazide

Compound with the CAS number 78439-51-7 and the product name 2-(1H-1,3-benzodiazol-2-yl)-N'-(1E)-1-phenylethylideneacetohydrazide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a benzodiazole moiety, which is well-known for its role in various pharmacological contexts, particularly in the modulation of central nervous system (CNS) functions. The presence of an acetylenic linkage and an acetohydrazide group further enhances its chemical complexity and functional versatility.

The benzodiazole core in this compound is a key pharmacophore that contributes to its interaction with specific biological targets. Benzodiazole derivatives have been extensively studied for their anxiolytic, sedative, muscle relaxant, and anticonvulsant properties. The structural modification of the benzodiazole ring by introducing substituents can significantly alter its pharmacokinetic and pharmacodynamic profiles. In the case of 2-(1H-1,3-benzodiazol-2-yl)-N'-(1E)-1-phenylethylideneacetohydrazide, the additional functional groups not only enhance its binding affinity to biological receptors but also open up possibilities for new drug development strategies.

Recent advancements in medicinal chemistry have highlighted the importance of rational drug design, where structural modifications are guided by computational modeling and high-throughput screening. The compound in question has been subjected to rigorous computational studies to elucidate its binding interactions with potential target proteins. These studies have revealed that the acetohydrazide group plays a crucial role in stabilizing the compound's binding affinity to certain enzymes and receptors. This insight has been instrumental in optimizing the compound's pharmacological profile for therapeutic applications.

The synthesis of 2-(1H-1,3-benzodiazol-2-yl)-N'-(1E)-1-phenylethylideneacetohydrazide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, has enabled chemists to construct the complex molecular framework efficiently. The synthesis pathway also emphasizes green chemistry principles, minimizing waste and utilizing sustainable solvents to align with environmental regulations.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising properties as an inhibitor of certain enzymes implicated in inflammatory and neurodegenerative diseases. The benzodiazole moiety interacts with GABA receptors, while the acetylenic linkage provides a scaffold for further derivatization to enhance specific biological responses. These findings are particularly relevant in light of recent research highlighting the role of GABAergic systems in modulating neuronal excitability and stress responses.

Moreover, the compound's potential as an anti-inflammatory agent has been explored through experimental models. Studies have shown that it can modulate key inflammatory pathways by inhibiting enzymes such as COX-2 and LOX. This dual mechanism of action makes it a promising candidate for developing novel therapeutics targeting chronic inflammatory conditions. The structural features of 2-(1H-1,3-benzodiazol-2-yl)-N'-(1E)-1-phenylethylideneacetohydrazide contribute to its ability to interact with multiple targets simultaneously, which is often a desirable trait in drug design.

The pharmacokinetic profile of this compound is another critical aspect that has been thoroughly investigated. Preliminary pharmacokinetic studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound reaches therapeutic levels in vivo and maintains efficacy over an extended period. Additionally, the absence of significant toxicity in animal models further supports its potential as a lead compound for drug development.

Recent research has also explored the synergistic effects of combining this compound with other therapeutic agents. For instance, studies have shown that its co-administration with existing anti-inflammatory drugs can enhance therapeutic outcomes without exacerbating side effects. This finding underscores the importance of combinatorial therapy in managing complex diseases and highlights the versatility of 2-(1H-1,3-benzodiazol-2-yl)-N'-(1E)-1-phenylethylideneacetohydrazide as a multifunctional therapeutic agent.

The development of novel pharmaceuticals is often accompanied by challenges related to intellectual property (IP) protection. In this context, patents have been filed to protect the synthesis route and specific derivatives of this compound. These IP protections are crucial for incentivizing further research and development by ensuring that inventors can commercialize their discoveries without immediate competition.

Future directions in the study of this compound include exploring its potential applications in treating neurological disorders such as epilepsy and Alzheimer's disease. The benzodiazole moiety's interaction with CNS receptors makes it a valuable candidate for modulating neuronal activity in these conditions. Additionally, investigating its effects on other biological pathways may uncover new therapeutic possibilities beyond its current scope.

In conclusion, 2-(1H-1,3-benzodiazol-2-yl)-N'-(1E)-1-phenylethylideneacetohydrazide represents a significant advancement in pharmaceutical chemistry with promising applications in medicine. Its unique molecular structure combines several functional groups that contribute to its biological activity and pharmacokinetic profile. Ongoing research continues to uncover new therapeutic potentials for this compound, making it a valuable asset in the quest for novel treatments for various diseases.